Cas no 7188-89-8 (1H-Pyrazole, 5-methyl-1,3-diphenyl-)
7188-89-8 structure
Product Name:1H-Pyrazole, 5-methyl-1,3-diphenyl-
CAS No:7188-89-8
MF:C16H14N2
MW:234.295763492584
CID:544868
PubChem ID:899904
Update Time:2025-04-19
1H-Pyrazole, 5-methyl-1,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 5-methyl-1,3-diphenyl-
- 5-METHYL-1,3-DIPHENYL-1H-PYRAZOLE
- 5-methyl-1,3-diphenylpyrazole
- 1,3-diphenyl-5-methyl-1H-pyrazole
- 1,3-Diphenyl-5-methyl-pyrazol
- 1,3-diphenyl-5-methylpyrazole
- 1H-Pyrazole,5-methyl-1,3-diphenyl
- 5-Methyl-1,3-diphenylpyrazol
- 7188-89-8
- FT-0747806
- DTXSID50358482
- SCHEMBL5301151
-
- Inchi: 1S/C16H14N2/c1-13-12-16(14-8-4-2-5-9-14)17-18(13)15-10-6-3-7-11-15/h2-12H,1H3
- InChI Key: CJYSHDBQTCHBTF-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2)C(C)=CC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 234.11600
- Monoisotopic Mass: 234.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82000
- LogP: 3.84770
1H-Pyrazole, 5-methyl-1,3-diphenyl- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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